Cas no 1219566-01-4 (3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole)

• Product Name: 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole
• CAS No: 1219566-01-4
• MF: C₉H₆Cl₃N₃
• MW: 262.523038387299
• CID: 5306793
• Update Time: 2025-06-11

3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole

• Inchi： 1S/C9H6Cl3N3/c10-7-2-1-6(8(11)3-7)4-15-5-13-9(12)14-15/h1-3,5H,4H2
• InChI Key： YQNKUCQNYBLISV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2Cl)C=NC(Cl)=N1

Additional information on 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole

Professional Introduction to 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole (CAS No. 1219566-01-4)

3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1219566-01-4, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The molecular structure of this triazole derivative incorporates chloro and dichlorobenzyl substituents, which contribute to its distinct reactivity and interaction with biological targets.

The synthesis and characterization of 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole involve rigorous methodologies to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm the structural integrity of the compound. These analytical methods are essential in pharmaceutical research to validate the compound's identity and purity before it can be subjected to further biological testing.

In recent years, there has been a growing interest in triazole compounds due to their broad spectrum of biological activities. The presence of multiple halogen atoms in the structure of 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole enhances its potential as a bioactive molecule. Studies have shown that such halogenated triazoles can exhibit inhibitory effects on various enzymes and receptors involved in pathogenic processes. This has led to extensive research into their pharmacological properties and therapeutic potential.

One of the most compelling aspects of 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole is its role in developing novel antimicrobial agents. The triazole ring is known for its ability to disrupt fungal cell membranes and inhibit bacterial growth by targeting essential metabolic pathways. The additional chloro substituents further enhance this antimicrobial activity by increasing the compound's lipophilicity and membrane permeability. This makes it an attractive candidate for treating resistant bacterial infections and fungal diseases.

The compound's structural features also make it a valuable scaffold for designing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modulating kinase activity, 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole has shown promise in preclinical studies as a potential therapeutic agent. Researchers are exploring its efficacy in inhibiting specific kinases that are overactive in certain types of cancer, aiming to develop targeted therapies with minimal side effects.

In addition to its antimicrobial and anti-cancer properties, 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole has been investigated for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The compound's ability to modulate inflammatory pathways suggests that it could be used to develop treatments that reduce inflammation without causing significant immunosuppression. This potential application is particularly relevant given the increasing prevalence of inflammatory diseases worldwide.

The development of new drug candidates often involves optimizing synthetic routes to improve yield and reduce costs. Researchers have been working on refining the synthesis of 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole using greener chemistry principles. These approaches focus on minimizing waste generation and using environmentally friendly solvents and catalysts. Such sustainable practices not only make the production process more efficient but also align with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

The pharmacokinetic properties of 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole are also being thoroughly studied to ensure its suitability for clinical use. Parameters such as bioavailability, metabolic stability, and excretion pathways are critical factors that determine a drug's efficacy and safety profile. Advanced computational methods are being employed to predict these properties early in the drug discovery process, saving time and resources by identifying promising candidates before they enter costly preclinical trials.

In conclusion, 3-chloro-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole represents a significant advancement in chemical pharmaceuticals due to its diverse biological activities and structural versatility. Its potential applications in antimicrobial therapy、cancer treatment、inflammation control，and sustainable drug synthesis highlight its importance as a research compound. As scientific understanding continues to evolve，the exploration of such novel molecules will undoubtedly lead to innovative solutions for complex medical challenges.